3,4-dichloro-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzamide

• IUPAC Name: 3,4-dichloro-N-[2-[4-(2-methylpyrazol-3-yl)phenyl]ethyl]benzamide
• InChI: InChI=1S/C19H17Cl2N3O/c1-24-18(9-11-23-24)14-4-2-13(3-5-14)8-10-22-19(25)15-6-7-16(20)17(21)12-15/h2-7,9,11-12H,8,10H2,1H3,(H,22,25)
• InChI Key: AIANOFUIYYZZIA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=C(C=C2)CCNC(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H17Cl2N3O
• Molecular Weight: 374.3 g/mol

Description

The compound “3,4-dichloro-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzamide” is a complex organic molecule. It has been found to be associated with Tyrosine-protein kinase receptor. The molecule is part of a class of compounds that have shown significant interest in the development of small molecule inhibitors of TrkA.

Molecular Structure Analysis

The molecular structure of a similar compound, 2,4-dichloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide, has been studied using X-ray diffraction. This method provides detailed information about the arrangement of atoms in the molecule.

Scientific Research Applications

Anti-HIV Research

Given the global impact of HIV/AIDS, compounds with anti-HIV potential are of great interest. Investigations have explored whether this compound inhibits viral replication or affects viral entry. Researchers are working to uncover its specific targets within the HIV life cycle.

These six areas highlight the diverse applications of 3,4-dichloro-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}benzamide . Keep in mind that ongoing research may reveal additional applications or refine our understanding of its properties.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole derivatives, have been reported to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

It can be inferred from the properties of similar compounds that it may interact with its targets, leading to changes in their function . This interaction could potentially result in the inhibition or activation of the target, thereby affecting the biological processes in which the target is involved.

Biochemical Pathways

Similar compounds have been reported to affect various biochemical pathways . For instance, imidazole derivatives have been found to influence a broad range of chemical and biological properties .

Result of Action

Similar compounds have been reported to have diverse biological activities . These activities could potentially result from the compound’s interaction with its targets, leading to changes at the molecular and cellular levels.